Cas no 1563949-89-2 (methyl 2-(1E)-5-chloro-2,3-dihydro-1H-inden-1-ylideneacetate)

• Product Name: methyl 2-(1E)-5-chloro-2,3-dihydro-1H-inden-1-ylideneacetate
• CAS No: 1563949-89-2
• MF: C₁₂H₁₁ClO₂
• MW: 222.667542695999
• CID: 6156883
• PubChem ID: 165960668
• Update Time: 2025-08-05

methyl 2-(1E)-5-chloro-2,3-dihydro-1H-inden-1-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1E)-5-chloro-2,3-dihydro-1H-inden-1-ylideneacetate
• methyl 2-[(1E)-5-chloro-2,3-dihydro-1H-inden-1-ylidene]acetate
• EN300-1459755
• 1563949-89-2

• Inchi： 1S/C12H11ClO2/c1-15-12(14)7-9-3-2-8-6-10(13)4-5-11(8)9/h4-7H,2-3H2,1H3/b9-7+
• InChI Key： SDXDJXZLLZWICG-VQHVLOKHSA-N
• SMILES： ClC1C=CC2/C(=C/C(=O)OC)/CCC=2C=1

Computed Properties

• Exact Mass: 222.0447573g/mol
• Monoisotopic Mass: 222.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-(1E)-5-chloro-2,3-dihydro-1H-inden-1-ylideneacetate

Methyl 2-(1E)-5-Chloro-2,3-Dihydro-1H-Inden-1-Ylideneacetate: A Comprehensive Overview

Methyl 2-(1E)-5-chloro-2,3-dihydro-1H-inden-1-ylideneacetate, with the CAS number 1563949-89-2, is a unique organic compound that has garnered attention in the fields of organic synthesis and materials science. This compound is characterized by its indenylidene structure, which is a bicyclic framework with a double bond and a chlorine substituent. The presence of the methyl ester group further enhances its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing novel polymers with enhanced mechanical and thermal properties. The indenylidene moiety plays a crucial role in determining the electronic properties of the resulting materials, making it a valuable component in the design of functional polymers.

The synthesis of methyl 2-(1E)-5-chloro-2,3-dihydro-1H-inden-1-ylideneacetate involves a multi-step process that includes Friedel-Crafts alkylation and subsequent oxidation steps. The chlorine substituent at the 5-position of the indene ring introduces steric and electronic effects that influence the reactivity of the compound. These effects have been extensively studied using computational chemistry methods, providing insights into its potential applications in catalytic processes.

One of the most promising applications of this compound is in the field of drug discovery. The indenylidene structure has been shown to exhibit bioactivity in various assays, particularly in anti-inflammatory and anticancer studies. Recent research has focused on modifying the substituents on the indene ring to enhance its pharmacokinetic properties, paving the way for potential therapeutic applications.

In addition to its synthetic and medicinal chemistry applications, methyl 2-(1E)-5-chloro-2,3-dihydro-1H-inden-1-ylideneacetate has also been investigated for its role in sustainable chemistry. Its ability to participate in enantioselective reactions under mild conditions makes it an attractive candidate for green chemistry initiatives. Researchers have reported successful asymmetric syntheses using this compound as a chiral auxiliary, demonstrating its potential in reducing waste and improving reaction efficiency.

The structural uniqueness of this compound also lends itself to applications in sensor technology. The conjugated system within the indenylidene framework allows for efficient charge transport properties, making it suitable for use in organic electronic devices such as field-effect transistors and light-emitting diodes. Recent advancements in thin-film deposition techniques have enabled better integration of this compound into device architectures, enhancing their performance characteristics.

From an environmental standpoint, methyl 2-(1E)-5-chloro-2,3-dihydro-1H-inden-1-ylideneacetate has been studied for its biodegradability and eco-friendly properties. Research indicates that under specific conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. This aspect is particularly relevant as industries increasingly prioritize sustainable practices and eco-friendly chemical solutions.

In conclusion, methyl 2-(1E)-5-chloro-2,3-dihydro-1H-inden-1-ylideneacetate (CAS No. 1563949892) stands out as a versatile and multifaceted compound with applications spanning organic synthesis, materials science, drug discovery, and sustainable chemistry. Its unique structural features and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific innovation.